![molecular formula C23H23N3O4S B2733384 N-(4-ethoxyphenyl)-2-[(3-isopropyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide CAS No. 866894-60-2](/img/structure/B2733384.png)
N-(4-ethoxyphenyl)-2-[(3-isopropyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-2-[(3-isopropyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Applications
Synthesis of Heterocyclic Compounds : A study focused on synthesizing novel compounds derived from visnaginone and khellinone, which are structurally related to the compound . These derivatives demonstrated significant anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Activity : Another research developed thienopyrimidine linked rhodanine derivatives, related to the compound, exhibiting potent antimicrobial activity against various bacterial and fungal strains (Kerru et al., 2019).
Cancer Research and Therapeutic Potential
Antifolate and Antitumor Activity : A study on derivatives of 2,4-diaminofuro[2,3-d]pyrimidines, closely related to the compound, revealed significant inhibitory activity against dihydrofolate reductase and promising antitumor properties (Gangjee et al., 2000).
β-Lactam Antibiotics Synthesis : Research on N-(p-methoxyphenyl)-hexahydro-1,3,5-triazine, structurally similar to the compound, led to the development of key intermediates for the production of β-lactam antibiotics (Cainelli, Galletti, & Giacomini, 1998).
Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : A research synthesized analogues of the compound as potential inhibitors of thymidylate synthase and dihydrofolate reductase, showing potential as antitumor agents (Gangjee et al., 2009).
Neuropharmacology
Anticonvulsant Agents : A study synthesized derivatives of 4,6-dimethyl-2-thiopyrimidine, structurally related to the compound, as potential anticonvulsants. These compounds showed moderate anticonvulsant activity in vivo (Severina et al., 2020).
Histone Deacetylase Inhibition : Research on N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a structurally related compound, showed significant potential as a histone deacetylase inhibitor, indicating potential use in cancer treatment (Zhou et al., 2008).
Chemical Synthesis and Reactivity
Synthesis of Pyrimidines : A study on the synthesis of 2-(Pyrimidin-2'-yl)acetic acids and esters provided insight into the chemical reactivity and synthetic routes of compounds structurally related to the one (Brown & Waring, 1977).
Radioactive Labeling for Imaging : Research on the synthesis of [18F]PBR111, a compound structurally akin to the one , highlighted its potential in radioactive labeling for PET imaging, aiding in neuroinflammation studies (Dollé et al., 2008).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[(4-oxo-3-propan-2-yl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4S/c1-4-29-16-11-9-15(10-12-16)24-19(27)13-31-23-25-20-17-7-5-6-8-18(17)30-21(20)22(28)26(23)14(2)3/h5-12,14H,4,13H2,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OREHOILHEDRICB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)OC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.